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Compound of Interest

Compound Name: 3-Amino-2,6-dimethylphenol

Cat. No.: B1266368 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the safety data, handling

precautions, and toxicological profile of 3-Amino-2,6-dimethylphenol (CAS No: 6994-64-5).

The information is compiled and presented to meet the needs of laboratory and drug

development professionals, ensuring safe and compliant use of this chemical compound.

Chemical and Physical Properties
3-Amino-2,6-dimethylphenol is an organic compound that appears as a solid at room

temperature.[1] It is characterized by the presence of an amino group and two methyl groups

attached to a phenolic ring.[1] While soluble in organic solvents, its solubility in water may vary.

[1]
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Property Value Source

Molecular Formula C₈H₁₁NO [1][2][3][4]

Molecular Weight 137.18 g/mol [1][2][3][4]

CAS Number 6994-64-5 [1][2]

EC Number 230-268-6 [2]

Melting Point 120 - 124 °C [5]

Boiling Point 164 °C at 15 hPa [5]

Appearance Solid [1]

Hazard Identification and GHS Classification
According to the Globally Harmonized System of Classification and Labelling of Chemicals

(GHS), 3-Amino-2,6-dimethylphenol is classified as hazardous. The primary hazards are

acute oral toxicity and the potential for organ damage through prolonged or repeated exposure.
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Hazard Class Category GHS Code Signal Word
Hazard
Statement

Acute Toxicity,

Oral
4 H302 Warning

Harmful if

swallowed.[2][5]

Specific Target

Organ Toxicity,

Repeated

Exposure

2 H373 Warning

May cause

damage to

organs through

prolonged or

repeated

exposure.[2]

Serious Eye

Irritation
2 H319 Warning

Causes serious

eye irritation.[5]

Aquatic Hazard,

Long-term
2 H411 -

Toxic to aquatic

life with long

lasting effects.[5]

[6]

GHS Pictograms:

Health Hazard

Irritant

Environment

Toxicology and Health Effects
The primary routes of exposure are ingestion, inhalation, and skin contact. The toxicological

properties of this substance have not been fully investigated.[7]
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Exposure Route Health Effects

Ingestion
Harmful if swallowed.[2][7] May cause irritation

of the digestive tract.[7]

Inhalation May cause respiratory tract irritation.[7][8]

Skin Contact May cause skin irritation.[7][8]

Eye Contact
Causes serious eye irritation.[5] May cause eye

irritation.[7][8]

Chronic Exposure
May cause damage to organs through

prolonged or repeated exposure.[2]

Handling Precautions and Personal Protective
Equipment (PPE)
Safe handling of 3-Amino-2,6-dimethylphenol is critical to minimize exposure and ensure

personnel safety. A systematic approach, from preparation to disposal, should be followed.

Engineering Controls
Work under a chemical fume hood.[7]

Use only in a well-ventilated area.[5][9]

Ensure adequate ventilation, especially in confined areas.[8]

Use explosion-proof electrical, ventilating, and lighting equipment.[8]

Personal Protective Equipment (PPE)
Eye/Face Protection: Wear appropriate protective eyeglasses or chemical safety goggles as

described by OSHA's eye and face protection regulations in 29 CFR 1910.133 or European

Standard EN166.[8]

Skin Protection: Wear appropriate protective gloves and clothing to prevent skin exposure.[8]

[9] Gloves must be inspected prior to use.[9]
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Respiratory Protection: Use a NIOSH/MSHA or European Standard EN 149 approved

respirator if exposure limits are exceeded or if irritation or other symptoms are experienced.

[8] A recommended filter type is a particulates filter conforming to EN 143.[8]

General Hygiene Practices
Wash hands and any exposed skin thoroughly after handling.[5][8]

Do not eat, drink, or smoke when using this product.[5][8]

Remove contaminated clothing and wash it before reuse.[6][8]

The following diagram illustrates a standard workflow for handling hazardous chemicals like 3-
Amino-2,6-dimethylphenol.
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Preparation

Handling

Cleanup & Disposal

Review SDS

Don PPE

Setup Engineering Controls

Weigh/Measure

Transfer/React

Decontaminate Surfaces

Dispose of Waste

Doff PPE
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Accidental Exposure Occurs

Assess the Situation
(Route of Exposure)

Remove from Exposure Source

Administer First Aid
(See Table 5)

Seek Immediate Medical Attention

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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